Cas no 870695-39-9 (1-PYRROLIDINEACETIC ACID, 4-HYDROXY-2-OXO-, ETHYL ESTER, (4S)-)

1-PYRROLIDINEACETIC ACID, 4-HYDROXY-2-OXO-, ETHYL ESTER, (4S)- structure

870695-39-9 structure

Product Name:1-PYRROLIDINEACETIC ACID, 4-HYDROXY-2-OXO-, ETHYL ESTER, (4S)-

CAS No:870695-39-9

MF:C₈H₁₃NO₄

MW:187.193122625351

CID:3209978

Update Time:2023-12-19

1-PYRROLIDINEACETIC ACID, 4-HYDROXY-2-OXO-, ETHYL ESTER, (4S)- Chemical and Physical Properties

Names and Identifiers

- 1-PYRROLIDINEACETIC ACID, 4-HYDROXY-2-OXO-, ETHYL ESTER, (4S)-
- Ethyl (4S)-4-hydroxy-2-oxo-1-pyrrolidineacetate (ACI)
- Inchi： 1S/C8H13NO4/c1-2-13-8(12)5-9-4-6(10)3-7(9)11/h6,10H,2-5H2,1H3/t6-/m0/s1
- InChI Key： YDBONCLBTWFUPF-LURJTMIESA-N
- SMILES： C(N1C(=O)C[C@H](O)C1)C(=O)OCC

1-PYRROLIDINEACETIC ACID, 4-HYDROXY-2-OXO-, ETHYL ESTER, (4S)- Production Method

Production Method 1

99437-11-3

870695-39-9

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Cyclohexane ; 7 h, rt → reflux

Reference

Synthesis of the nootropic drug S-stereoisomer of oxiracetam

Li, Kun; et al, Zhongguo Xinyao Zazhi, 2011, 20(19), 1920-1921

Production Method 2

86728-85-0

56-40-6

870695-39-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; pH 8, 65 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 2 h, pH 8, 65 °C; 8 h, 70 - 75 °C; 75 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1
2.1 Catalysts: Sulfuric acid Solvents: Cyclohexane ; 7 h, rt → reflux

Reference

Synthesis of the nootropic drug S-stereoisomer of oxiracetam

Li, Kun; et al, Zhongguo Xinyao Zazhi, 2011, 20(19), 1920-1921